Cas no 1804414-05-8 (2,3-Dichloro-4-iodotoluene)

• Product Name: 2,3-Dichloro-4-iodotoluene
• CAS No: 1804414-05-8
• MF: C₇H₅Cl₂I
• MW: 286.925072431564
• CID: 4706234
• Update Time: 2025-05-28

2,3-Dichloro-4-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-iodotoluene

• Inchi： 1S/C7H5Cl2I/c1-4-2-3-5(10)7(9)6(4)8/h2-3H,1H3
• InChI Key： ZFVAGGLJKQKVBC-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-4-iodotoluene

Comprehensive Overview of 2,3-Dichloro-4-iodotoluene (CAS No. 1804414-05-8): Properties, Applications, and Industry Insights

2,3-Dichloro-4-iodotoluene (CAS No. 1804414-05-8) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of chlorine and iodine substituents on a toluene backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₅Cl₂I, reflects a balanced reactivity profile, making it valuable for cross-coupling reactions and functional group transformations.

In recent years, the demand for halogenated toluene derivatives like 2,3-Dichloro-4-iodotoluene has surged, driven by their role in developing active pharmaceutical ingredients (APIs) and specialty chemicals. Researchers frequently search for "synthesis methods for 2,3-Dichloro-4-iodotoluene" or "CAS 1804414-05-8 suppliers," highlighting its commercial and academic relevance. The compound's stability under diverse reaction conditions further enhances its utility in palladium-catalyzed reactions, a hot topic in modern organic synthesis.

From a physicochemical perspective, 2,3-Dichloro-4-iodotoluene exhibits a melting point range of 85–90°C and a molecular weight of 287.92 g/mol. Its lipophilicity, attributed to the halogen atoms, makes it a candidate for drug discovery projects targeting membrane-bound proteins. Environmental scientists also explore its degradation pathways, addressing growing concerns about sustainable chemical practices. Questions like "Is 2,3-Dichloro-4-iodotoluene biodegradable?" reflect this trend.

The compound's applications extend to material science, where it acts as a precursor for liquid crystals and organic semiconductors. With the rise of flexible electronics, searches for "iodotoluene derivatives in OLEDs" have increased. Manufacturers often optimize purification techniques, such as recrystallization or column chromatography, to achieve >98% purity—a key requirement for high-performance materials.

Regulatory compliance is another critical aspect. While 2,3-Dichloro-4-iodotoluene is not classified as hazardous under major chemical inventories, proper handling protocols are essential due to its halogen content. Safety data sheets (SDS) emphasize the use of personal protective equipment (PPE), aligning with industry-wide shifts toward green chemistry and worker safety initiatives.

Innovative research continues to uncover new roles for this compound. Recent patents describe its use in photoredox catalysis and C–H activation reactions, answering queries like "Can 2,3-Dichloro-4-iodotoluene be used in visible-light catalysis?" As the chemical industry prioritizes atom economy and waste reduction, such applications position CAS 1804414-05-8 as a forward-thinking choice for sustainable synthesis.

For procurement specialists, understanding market trends for 2,3-Dichloro-4-iodotoluene is vital. Global suppliers are expanding production capacities to meet demand from contract research organizations (CROs) and generic drug manufacturers. Analytical techniques like GC-MS and HPLC ensure batch-to-batch consistency, addressing quality concerns raised in forums discussing "how to verify 2,3-Dichloro-4-iodotoluene purity."

In conclusion, 2,3-Dichloro-4-iodotoluene (CAS No. 1804414-05-8) bridges multiple scientific disciplines with its adaptable chemistry. Whether investigating "iodotoluene reaction mechanisms" or sourcing high-purity intermediates, stakeholders benefit from its well-documented properties and expanding applications in cutting-edge technologies.